Cas no 2792186-34-4 (1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride)

• Product Name: 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride
• CAS No: 2792186-34-4
• MF: C₁₃H₁₃ClFNO
• MW: 253.699826002121
• CID: 6093011
• PubChem ID: 165664771
• Update Time: 2025-06-14

1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-fluorophenoxy)phenyl]methanamine hydrochloride
• EN300-37419929
• 2792186-34-4
• 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride

• Inchi： 1S/C13H12FNO.ClH/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15;/h1-8H,9,15H2;1H
• InChI Key： QUWPYHJVOBVICE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 253.0669699g/mol
• Monoisotopic Mass: 253.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride

Comprehensive Overview of 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride (CAS No. 2792186-34-4)

1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride (CAS No. 2792186-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorophenoxy and phenylmethanamine structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule therapeutics, given its ability to modulate biological targets with high specificity.

The molecular structure of 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride features a fluorine-substituted aromatic ring, which enhances its metabolic stability and binding affinity. This attribute makes it a valuable candidate for designing central nervous system (CNS) agents and enzyme inhibitors. Recent studies have explored its potential in addressing neurodegenerative disorders, a hot topic in medical research due to the rising global prevalence of conditions like Alzheimer's and Parkinson's disease.

In the context of drug formulation, the hydrochloride salt form of this compound improves its solubility and bioavailability, critical factors for oral administration. This aligns with the growing demand for bioavailable small molecules in the pharmaceutical industry, as highlighted by frequent searches for "how to improve drug solubility" and "bioavailability enhancement techniques." The compound's amine functional group also allows for further derivatization, enabling the synthesis of novel analogs with tailored pharmacological properties.

Another area of interest is the compound's potential role in precision medicine. With the advent of personalized therapeutics, researchers are investigating how 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride can be integrated into targeted therapies. This aligns with trending searches such as "next-generation drug candidates" and "tailored molecular therapies," reflecting the industry's shift toward patient-specific treatments.

From a synthetic chemistry perspective, the preparation of 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride involves multi-step organic reactions, including aryl ether formation and reductive amination. These processes are frequently discussed in academic forums and search queries like "efficient synthesis of fluorinated aromatics" and "optimizing reductive amination." The compound's high purity and scalable synthesis make it a practical choice for industrial applications.

Environmental and regulatory considerations are also paramount. The compound's low ecotoxicity and compliance with green chemistry principles address the increasing focus on sustainable drug development. Searches for "green synthesis of pharmaceuticals" and "eco-friendly drug candidates" underscore the importance of these factors in modern research.

In summary, 1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride (CAS No. 2792186-34-4) represents a versatile and promising compound in medicinal chemistry. Its structural features, combined with its potential applications in CNS therapeutics and precision medicine, make it a subject of ongoing research. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing healthcare challenges of our time.